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Compound of Interest

Compound Name: (13Z)-Eicosen-10-one

Cat. No.: B110143 Get Quote

Technical Guide: (13Z)-Eicosen-10-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
(13Z)-Eicosen-10-one is a long-chain unsaturated ketone that has been identified as a potent

sex attractant for the insect species Carposina coreana, commonly known as the Korean fruit

moth. This technical guide provides a comprehensive overview of the available chemical,

physical, and biological information for this compound. Due to its specific biological activity,

(13Z)-Eicosen-10-one is of significant interest for applications in pest management strategies,

particularly for monitoring and controlling populations of Carposina coreana.

Chemical Identification and Synonyms
A clear identification of (13Z)-Eicosen-10-one is crucial for research and regulatory purposes.

The compound is registered under the CAS number 63408-44-6.[1][2] A variety of synonyms

are used in literature and chemical databases to refer to this molecule.
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Identifier Type Value

CAS Number 63408-44-6

IUPAC Name (13Z)-Eicos-13-en-10-one

Synonyms (Z)-icos-13-en-10-one

13-Eicosen-10-one, (Z)-

(13Z)-13-Eicosen-10-one

(Z)-13-Eicosen-10-one

Peachflure

Physicochemical Properties
Experimentally determined physicochemical data for (13Z)-Eicosen-10-one are limited in

publicly accessible literature. The following table summarizes the computed physicochemical

properties available from the PubChem database. These values are estimations based on the

molecular structure and can serve as a useful reference in the absence of experimental data.
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Property Value Source

Molecular Formula C20H38O PubChem

Molecular Weight 294.5 g/mol PubChem

XLogP3 7.9 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 16 PubChem

Exact Mass 294.292265 g/mol PubChem

Monoisotopic Mass 294.292265 g/mol PubChem

Topological Polar Surface Area 17.1 Å² PubChem

Heavy Atom Count 21 PubChem

Complexity 242 PubChem

Biological Function
(13Z)-Eicosen-10-one is primarily known for its role as a sex pheromone.[3][4][5] Specifically,

it functions as a potent sex attractant for the male Carposina coreana (Korean fruit moth). This

biological activity is highly specific and is a key mediator in the reproductive behavior of this

insect species. The compound is detected by the olfactory receptors of the male moths,

triggering a behavioral response that leads them to the source of the pheromone, which is

typically a receptive female moth.

Experimental Protocols
Chemical Synthesis
A method for the chemical synthesis of (13Z)-Eicosen-10-one was reported by Yoshida and

Saito in 1982. Their publication, titled "A NEW SYNTHESIS OF (Z)-13-EICOSEN-10-ONE AND

(Z)-12-NONADECEN-9-ONE, THE PHEROMONES OF PEACH FRUIT MOTH," describes a

novel synthetic route for this compound. However, the detailed experimental protocol from this
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publication is not readily available in the public domain. Researchers interested in the specific

reaction steps, reagents, and purification methods should consult the original publication.

Spectroscopic Analysis
While specific, detailed experimental spectra for (13Z)-Eicosen-10-one are not widely

published, general principles of ketone spectroscopy can be applied for its characterization.

¹³C NMR Spectroscopy: The carbonyl carbon of a ketone typically exhibits a chemical shift in

the downfield region of the spectrum, generally between 190 and 220 ppm. The sp²-

hybridized carbons of the C=C double bond would be expected to appear in the alkene

region (around 100-150 ppm), while the numerous sp³-hybridized carbons of the alkyl chains

would resonate in the upfield region.

¹H NMR Spectroscopy: Protons on the carbons alpha to the carbonyl group are deshielded

and typically resonate in the 2.1-2.6 ppm range. The vinylic protons on the C=C double bond

would show characteristic shifts and coupling constants depending on the cis geometry.

Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=O stretching

vibration is expected in the range of 1700-1725 cm⁻¹ for an aliphatic ketone.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

(M⁺) and characteristic fragmentation patterns for long-chain ketones, such as alpha-

cleavage at the carbonyl group.

Mandatory Visualizations
Logical Workflow for Pest Management Application
The following diagram illustrates a logical workflow for the utilization of (13Z)-Eicosen-10-one
in an integrated pest management (IPM) program for Carposina coreana.
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Caption: Logical workflow for the use of (13Z)-Eicosen-10-one in pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Online CAS Number 63408-44-6 - TRC - (13Z)-Eicosen-10-one | LGC Standards
[lgcstandards.com]

2. Buy Online CAS Number 63408-44-6 - TRC - (13Z)-Eicosen-10-one | LGC Standards
[lgcstandards.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. (13Z)-Eicosen-10-one | 性引诱剂 | MCE [medchemexpress.cn]

To cite this document: BenchChem. [(13Z)-Eicosen-10-one CAS number and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110143#13z-eicosen-10-one-cas-number-and-
synonyms]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b110143?utm_src=pdf-body-img
https://www.benchchem.com/product/b110143?utm_src=pdf-body
https://www.benchchem.com/product/b110143?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/IT/en/-13Z-Eicosen-10-one/p/TRC-E477965
https://www.lgcstandards.com/IT/en/-13Z-Eicosen-10-one/p/TRC-E477965
https://www.lgcstandards.com/FR/fr/-13Z-Eicosen-10-one/p/TRC-E477965
https://www.lgcstandards.com/FR/fr/-13Z-Eicosen-10-one/p/TRC-E477965
https://www.medchemexpress.com/13z-eicosen-10-one.html?locale=fr-FR
https://www.medchemexpress.com/13z-eicosen-10-one.html?locale=ko-KR
https://www.medchemexpress.cn/13z-eicosen-10-one.html
https://www.benchchem.com/product/b110143#13z-eicosen-10-one-cas-number-and-synonyms
https://www.benchchem.com/product/b110143#13z-eicosen-10-one-cas-number-and-synonyms
https://www.benchchem.com/product/b110143#13z-eicosen-10-one-cas-number-and-synonyms
https://www.benchchem.com/product/b110143#13z-eicosen-10-one-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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